Cas no 2215102-38-6 (Epimedonin L)
Epimedonin L Chemical and Physical Properties
Names and Identifiers
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- Epimedonin L
- AKOS040762676
- CHEMBL4170724
- 2215102-38-6
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- Inchi: InChI=1S/C30H4O5/c1-17(2)7-10-20-13-22(14-21(29(20)34)11-8-18(3)4)27-16-26(33)28-25(32)15-24(31)23(30(28)35-27)12-9-19(5)6/h13-16H
- InChI Key: AVOZRXSKRLAWRH-UHFFFAOYSA-N
- SMILES: [#6]\[#6](-[#6])=[#6]\[#6]-c1cc(cc(-[#6]\[#6]=[#6](\[#6])-[#6])c1-[#8])-c1cc(=O)c2c(-[#8])cc(-[#8])c(-[#6]\[#6]=[#6](\[#6])-[#6])c2o1
Computed Properties
- Exact Mass: 474.24062418g/mol
- Monoisotopic Mass: 474.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 839
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Color/Form: Yellow powder
Epimedonin L Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Epimedonin L Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E12250-5 mg |
Epimedonin L |
2215102-38-6 | 5mg |
¥6880.0 | 2021-09-09 | ||
| TargetMol Chemicals | TN5468-5 mg |
Epimedonin L |
2215102-38-6 | 98% | 5mg |
¥ 4,890 | 2023-07-11 | |
| TargetMol Chemicals | TN5468-1 mL * 10 mM (in DMSO) |
Epimedonin L |
2215102-38-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4990 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E12250-5mg |
Epimedonin L |
2215102-38-6 | ,96.0% | 5mg |
¥6880.0 | 2023-09-08 | |
| TargetMol Chemicals | TN5468-5mg |
Epimedonin L |
2215102-38-6 | 5mg |
¥ 15980 | 2024-07-20 | ||
| TargetMol Chemicals | TN5468-1 ml * 10 mm |
Epimedonin L |
2215102-38-6 | 1 ml * 10 mm |
¥ 18650 | 2024-07-20 |
Epimedonin L Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Epimedonin L
Exploring Epimedonin L (CAS No. 2215102-38-6): A Promising Natural Compound in Modern Research
In recent years, the scientific community has shown increasing interest in natural compounds with potential health benefits. Among these, Epimedonin L (CAS No. 2215102-38-6) has emerged as a subject of significant research due to its unique properties and potential applications. This article delves into the characteristics, sources, and current research trends surrounding this intriguing compound, while addressing common questions and misconceptions.
Epimedonin L is a flavonoid derivative primarily found in plants of the Epimedium genus, commonly known as "horny goat weed." The compound's CAS number 2215102-38-6 serves as its unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers have been particularly interested in this molecule due to its structural similarity to other bioactive flavonoids, which often exhibit antioxidant and anti-inflammatory properties.
Current research on Epimedonin L focuses on several key areas that align with modern health trends. Many users search for "natural alternatives to support joint health" or "plant-derived compounds for cellular protection," topics where this compound shows promise. Preliminary studies suggest it may influence certain cellular pathways related to oxidative stress, though more clinical research is needed to confirm these effects in humans.
The extraction and purification process of Epimedonin L (CAS 2215102-38-6) involves sophisticated techniques like high-performance liquid chromatography (HPLC). This ensures the compound meets research-grade purity standards. Quality control measures are crucial, as they directly impact the reliability of experimental results and potential future applications in nutraceuticals or functional foods.
From an analytical chemistry perspective, Epimedonin L presents interesting challenges and opportunities. Its molecular structure contains multiple hydroxyl groups, making it relatively polar compared to other flavonoids. This characteristic affects its solubility profile and bioavailability, key factors researchers consider when developing potential applications. Modern analytical techniques like LC-MS and NMR spectroscopy have been instrumental in characterizing this compound.
In the context of traditional medicine, plants containing Epimedonin L have been used for centuries in various cultural practices. However, it's important to distinguish between traditional use and evidence-based research. Contemporary scientific investigation aims to isolate specific bioactive components like Epimedonin L (CAS 2215102-38-6) to understand their individual effects and mechanisms of action.
The safety profile of Epimedonin L remains an active area of investigation. While the parent plants have a history of traditional use, purified compounds may behave differently. Current toxicological studies focus on determining appropriate dosage ranges and potential interactions with other substances. These studies are essential before considering any therapeutic applications.
From a commercial perspective, the market for specialized plant compounds like Epimedonin L is growing. Manufacturers and suppliers must adhere to strict quality standards, particularly regarding the compound's identification (verified by its CAS number 2215102-38-6) and purity specifications. This ensures consistency for research purposes and maintains consumer confidence in related products.
Future research directions for Epimedonin L may explore its potential synergistic effects with other bioactive compounds. The concept of "entourage effects" in phytochemistry has gained attention recently, suggesting that combinations of plant compounds might offer enhanced benefits compared to isolated components. This approach could open new avenues for research into Epimedonin L-containing formulations.
For researchers working with Epimedonin L (CAS 2215102-38-6), proper storage conditions are crucial to maintain stability. Like many flavonoids, it may be sensitive to light, heat, and oxidation. Standard protocols recommend storage in airtight containers at controlled temperatures, often with desiccants to prevent moisture absorption.
The intellectual property landscape surrounding Epimedonin L continues to evolve. While the compound itself exists in nature, specific extraction methods, formulations, or applications may be patentable. This legal aspect influences both academic research and commercial development of products containing this ingredient.
In conclusion, Epimedonin L (CAS No. 2215102-38-6) represents an exciting area of natural product research. Its study bridges traditional knowledge with modern science, offering potential insights into plant-based therapeutics. As research progresses, we may gain clearer understanding of its mechanisms and possible applications, always guided by rigorous scientific methodology and safety considerations.
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